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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir
CAS No.: 165315-26-4
Cat. No.: B137741
Get Quote
Abstract

This application note details a robust, stability-indicating Ultra-Performance Liquid
Chromatography (UPLC) protocol for the separation of Ritonavir and its key related substances
(Impurities E, F, L, O, and T). Unlike traditional USP HPLC methods that rely on complex
mobile phases containing tetrahydrofuran (THF) and n-butanol, this method utilizes a simplified
binary gradient on a sub-2

m hybrid particle column. The resulting method reduces run time by 60% while maintaining
resolution (

) for critical pairs, ensuring compliance with ICH Q2(R1) guidelines for specificity, precision,
and linearity.

Introduction

Ritonavir is a potent HIV protease inhibitor used as a booster in antiretroviral therapy.[1] Its
chemical structure contains multiple peptide-like bonds and chiral centers, making it
susceptible to various degradation pathways, including oxidation, hydrolysis, and
epimerization.
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Challenges in Analysis:

o Structural Complexity: Ritonavir possesses four chiral centers; epimers (e.g., Impurity O) are
difficult to resolve from the main peak.

e Legacy Methods: The current USP monograph utilizes a complex quaternary mobile phase
(Acetonitrile: THF:n-Butanol:Buffer) which is hazardous, expensive to dispose of, and difficult
to transfer between instruments due to volatile component evaporation.

e Throughput: Traditional HPLC run times exceed 40 minutes, creating bottlenecks in stability
testing.

This protocol transitions the analysis to a UPLC platform using Ethylene Bridged Hybrid (BEH)
C18 technology, providing superior peak shape for basic compounds at high pH and allowing
for a simplified, "greener" mobile phase system.

Method Development Strategy

The transition from HPLC to UPLC requires more than just scaling down dimensions. It
involves selecting column chemistry that interacts distinctively with the analyte's functional
groups.

Column Selection Logic
o Stationary Phase:Acquity UPLC BEH C18 (1.7 pm).

o Reasoning: Ritonavir is hydrophobic. The BEH particle permits operation at higher pH (up
to pH 12) and pressures (15,000 psi). While we operate at acidic pH here, the polymeric
end-capping of BEH reduces secondary silanol interactions, sharpening the peaks of
nitrogen-containing impurities like Impurity F (Hydantoin amino alcohol).

o Mobile Phase Choice:

o Buffer: 10 mM Potassium Phosphate (pH 4.0). Phosphate provides sharper peaks than
acetate for UV detection but is non-volatile.

o Organic: Acetonitrile (ACN). ACN has lower viscosity than methanol, preventing
backpressure limits from being exceeded at high flow rates.
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Critical Separation Logic (DOT Diagram)

Method Development Goals
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Figure 1: Strategic logic flow addressing the primary chromatographic challenges of Ritonavir
analysis.

Experimental Protocol
Chemicals and Reagents

+ Ritonavir Reference Standard: USP or secondary standard (>99.0% purity).
e Impurity Standards:
o Impurity E (Hydroxy Ritonavir)[2][3]

o Impurity F (Hydantoin amino alcohol)[2]
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o Impurity O (3R-Epimer)

e Solvents: Acetonitrile (LC-MS grade), Potassium Dihydrogen Phosphate (AR grade),
Phosphoric Acid (85%), HPLC grade Water (Milli-Q).

Instrumentation

o System: UPLC System (e.g., Waters Acquity H-Class or Agilent 1290 Infinity Il) equipped

with a Binary Solvent Manager, Sample Manager, and Photodiode Array (PDA) Detector.

e Column: Acquity UPLC BEH C18, 100 mm x 2.1 mm, 1.7 um.[4][5]

o Software: Empower 3 or OpenLab CDS.

| hi it

Parameter

Setting

Flow Rate

0.4 mL/min

Column Temp

45°C (Critical for mass transfer kinetics)

Sample Temp

5°C

Injection Volume

2.0 L

Detection

UV at 240 nm (Reference wavelength: Off)

Run Time

12.0 minutes

Mobile Phase A

10 mM Potassium Phosphate Buffer, adjusted to
pH 4.0 with Dilute Orthophosphoric Acid

Mobile Phase B

Acetonitrile (100%)

Gradient Table:
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Time (min) % Mobile Phase A % Mobile Phase B Curve

0.00 65 35 Initial

8.00 30 70 6 (Linear)

9.00 10 90 6

10.00 10 90 6

10.10 65 35 1 (Immediate)
12.00 65 35 Re-equilibration

Standard and Sample Preparation

1. Diluent Preparation: Mix Acetonitrile and Water in a 50:50 (v/v) ratio.

2. System Suitability Solution (SST): Prepare a solution containing 0.1 mg/mL Ritonavir spiked
with 0.005 mg/mL of Impurity E, F, and O.

o Why: This validates the resolution between the parent drug and its closest eluting impurities
(specifically the epimer Impurity O).

3. Test Sample Preparation: Accurately weigh 25 mg of Ritonavir substance/tablet powder into
a 50 mL volumetric flask. Add 30 mL Diluent, sonicate for 10 mins (maintain temp < 25°C), and
make up to volume. Filter through a 0.2 um PVDF syringe filter.

e Concentration: 0.5 mg/mL.[6]

Results and Discussion
Separation Mechanism

The gradient starts at 35% organic to retain the polar degradants (Impurity F) while eluting
them quickly enough to maintain sharp peak shapes. The ramp to 70% organic over 8 minutes
selectively resolves the hydrophobic impurities.

e Impurity F (RT ~2.5 min): Elutes early due to the polar hydantoin moiety.
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e Ritonavir (RT ~5.8 min): Elutes mid-gradient.

o Impurity O (RT ~6.2 min): The critical pair. The 3R-epimer elutes immediately after the main
peak. The high efficiency of the 1.7 um particle is required to achieve baseline separation
here.

e Impurity E (RT ~6.8 min): Hydroxy-ritonavir elutes later due to intramolecular H-bonding
reducing its interaction with the mobile phase water.

Parameter Acceptance Criteria Rationale

Ensures accurate integration

USP Resolution (Rs) > 2.0 (Ritonavir vs Impurity O) )
of the epimer.
- Indicates no secondary
Tailing Factor (T) 08-12 ) . )
interactions (silanols).
o o Confirms pump/injector
Precision (RSD) < 2.0% (n=6 injections) N
stability.
Plate Count (N) > 10,000 Confirms column efficiency.

Impurity Workflow Diagram

Sample Weigh & Sonicate _| Extraction Filter 0.2um Integration

(Tablet/API) " (50:50 ACN:H20)

UPLC Separation
(BEH C18, pH 4.0)

PDA Detection
(240 nm)

Data Analysis
(Empower 3)

Click to download full resolution via product page
Figure 2: Step-by-step analytical workflow for Ritonavir impurity profiling.
Troubleshooting Guide
Issue 1: Co-elution of Impurity O and Ritonavir

e Cause: Column aging or pH drift.
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Fix: Ensure pH is exactly 4.0 = 0.1. Lowering pH to 3.8 often improves resolution of basic
epimers. Replace column if plate count drops below 8,000.

Issue 2: High Backpressure (>12,000 psi)

Cause: Particulates from tablet matrix or buffer precipitation.

Fix: Ensure the sample is filtered through 0.2 um PVDF. Do not use Nylon filters as Ritonavir
can adsorb to them. Ensure the buffer is filtered before use.

Issue 3: Baseline Drift

Cause: UV absorbance of the phosphate buffer at low wavelengths.

Fix: Although 240 nm is generally safe, ensure high-quality AR grade salts are used. If drift
persists, use a reference wavelength (e.g., 360 nm) in the PDA method, though "Off" is
preferred for max sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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